Cas no 5370-31-0 (Pyrrolidine,3-(3-methoxypropyl)-1-methyl-)

• Product name: Pyrrolidine,3-(3-methoxypropyl)-1-methyl-
• CAS No: 5370-31-0
• MF: C₂₂H₂₅N₅O₂S
• MW: 423.53120303154
• CID: 381092
• PubChem ID: 5224004

Pyrrolidine,3-(3-methoxypropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine,3-(3-methoxypropyl)-1-methyl-
• N-(2,4-dimethylphenyl)-2-[4-methyl-5-[2-(3-methylanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]acetamide
• 5370-31-0
• DTXSID30411286

• Inchi： InChI=1S/C22H25N5O2S/c1-14-6-5-7-17(11-14)23-21(29)13-30-22-26-25-19(27(22)4)12-20(28)24-18-9-8-15(2)10-16(18)3/h5-11H,12-13H2,1-4H3,(H,23,29)(H,24,28)
• InChI Key： GJUIEYCDABOGPX-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC=C1)NC(=O)CSC2=NN=C(N2C)CC(=O)NC3=C(C=C(C=C3)C)C

Computed Properties

• Exact Mass: 423.17315
• Monoisotopic Mass: 423.172896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• XLogP3: 3.1

Experimental Properties

• Density: 1.25
• Refractive Index: 1.64
• PSA: 88.91